Cas no 1882542-56-4 (2-methylpyrazole-3-sulfinate)

• Product Name: 2-methylpyrazole-3-sulfinate
• CAS No: 1882542-56-4
• MF: C₄H₇N₂NaO₂S
• MW: 170.165350198746
• CID: 5944369
• PubChem ID: 130538091
• Update Time: 2025-05-24

2-methylpyrazole-3-sulfinate Chemical and Physical Properties

Names and Identifiers

• 2-methylpyrazole-3-sulfinate
• Sodium 1-methyl-1H-pyrazole-5-sulfinate
• 1882542-56-4
• EN300-723060
• Sodium1-methyl-1H-pyrazole-5-sulfinate

• Inchi： 1S/C4H6N2O2S.Na.H/c1-6-4(9(7)8)2-3-5-6;;/h2-3H,1H3,(H,7,8);;
• InChI Key： VIPOAQHQULQIQG-UHFFFAOYSA-N
• SMILES： S(C1=CC=NN1C)(O)=O.[NaH]

Computed Properties

• Exact Mass: 167.99694286g/mol
• Monoisotopic Mass: 167.99694286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.2Ų

Additional information on 2-methylpyrazole-3-sulfinate

Introduction to 2-methylpyrazole-3-sulfinate (CAS No. 1882542-56-4)

2-methylpyrazole-3-sulfinate, identified by the Chemical Abstracts Service Number (CAS No.) 1882542-56-4, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyrazole sulfinate class, a group of molecules known for their diverse biological activities and potential applications in drug discovery. The structural uniqueness of 2-methylpyrazole-3-sulfinate lies in its combination of a pyrazole core with a sulfinate functional group, which endows it with distinct chemical and biological properties.

The pyrazole scaffold is a prominent heterocyclic ring system widely recognized for its presence in numerous bioactive natural products and pharmaceutical agents. Its five-membered aromatic ring, incorporating two nitrogen atoms, provides a versatile platform for further functionalization. In the case of 2-methylpyrazole-3-sulfinate, the introduction of a sulfinate group at the 3-position introduces polarity and reactivity, making it a valuable intermediate in synthetic chemistry and a potential candidate for modulating biological pathways.

Recent advancements in medicinal chemistry have highlighted the importance of sulfinate-containing compounds due to their ability to engage with various biological targets. For instance, sulfinate groups have been shown to enhance binding affinity and selectivity when incorporated into drug molecules. This feature makes 2-methylpyrazole-3-sulfinate an attractive building block for the design of novel therapeutic agents targeting inflammatory diseases, metabolic disorders, and other complex conditions.

One of the most compelling aspects of 2-methylpyrazole-3-sulfinate is its potential as a scaffold for structure-activity relationship (SAR) studies. By systematically modifying its structure, researchers can explore how different substituents influence its biological activity. This approach has been instrumental in developing lead compounds for clinical trials. For example, derivatives of pyrazole sulfinates have demonstrated promising results in preclinical studies as inhibitors of enzymes involved in cancer progression and inflammation.

The synthesis of 2-methylpyrazole-3-sulfinate presents unique challenges due to the delicate balance required between functionalizing the pyrazole ring and introducing the sulfinate moiety without compromising stability or reactivity. Modern synthetic methodologies have enabled more efficient and scalable production processes, allowing researchers to access this compound in sufficient quantities for both laboratory research and industrial applications.

In terms of biological activity, preliminary studies on 2-methylpyrazole-3-sulfinate have revealed intriguing interactions with certain protein targets. These interactions may lead to applications in areas such as enzyme inhibition and signal transduction modulation. The sulfinate group's ability to act as a hydrogen bond acceptor and participate in polar interactions makes it particularly useful for designing molecules that can precisely target specific biological pathways.

The pharmaceutical industry has shown particular interest in heterocyclic compounds like 2-methylpyrazole-3-sulfinate due to their potential therapeutic benefits. Its structural features align well with current trends in drug development, where small molecules with complex architectures are sought after for their ability to achieve high selectivity and efficacy. As research continues, it is expected that 2-methylpyrazole-3-sulfinate will play an increasingly important role in the discovery and development of new medicines.

From a chemical biology perspective, understanding the mechanisms by which 2-methylpyrazole-3-sulfinate interacts with biological systems is crucial. This involves elucidating its binding modes within target proteins and assessing how it modulates cellular processes. Advanced techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and computational modeling are being employed to gain deeper insights into these interactions.

The versatility of 2-methylpyrazole-3-sulfinate as a chemical probe also extends to its use in biochemical assays. Researchers can leverage its reactivity to develop novel screening platforms for identifying new drug candidates or biomarkers associated with various diseases. This underscores its value not only as a synthetic intermediate but also as a tool for advancing our understanding of complex biological systems.

Looking ahead, the future prospects for 2-methylpyrazole-3-sulfinate are promising. Ongoing research aims to optimize its synthesis, enhance its bioavailability, and explore new therapeutic applications. Collaborative efforts between academia and industry are likely to accelerate these developments, bringing us closer to harnessing the full potential of this remarkable compound.